Cas no 2227727-63-9 (methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate)

• Product Name: methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate
• CAS No: 2227727-63-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6050784
• PubChem ID: 165967262
• Update Time: 2025-10-23

methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate
• EN300-1778505
• 2227727-63-9
• methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate

• Inchi： 1S/C11H18N2O3/c1-8(2)6-13-7-9(5-12-13)10(14)4-11(15)16-3/h5,7-8,10,14H,4,6H2,1-3H3/t10-/m1/s1
• InChI Key： WQBOOKODSQTQEX-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoate

Comprehensive Overview of Methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate (CAS No. 2227727-63-9)

The compound methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate (CAS No. 2227727-63-9) is a chiral ester derivative with a pyrazole core, attracting significant interest in pharmaceutical and synthetic chemistry. Its unique structure, featuring a hydroxy group and a 2-methylpropyl substituent, makes it a versatile intermediate for drug discovery and fine chemical synthesis. Researchers and industries are increasingly exploring its potential due to its stereospecificity and functional group compatibility.

In recent years, the demand for chiral building blocks like methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable pharmaceutical intermediates, a topic frequently searched in academic and industrial forums. Its enantiomeric purity and biodegradable ester moiety further enhance its appeal for eco-friendly applications.

The synthesis of CAS No. 2227727-63-9 often involves catalytic asymmetric hydrogenation or enzymatic resolution, methods highlighted in recent AI-driven drug design studies. Online queries such as "how to optimize chiral ester synthesis" or "pyrazole derivatives in drug development" reflect user interest in this niche. Notably, the compound’s pyrazole ring is a hotspot in kinase inhibitor research, a trending area in oncology and inflammation therapeutics.

From a technical perspective, methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanoate exhibits moderate solubility in polar solvents, a property critical for formulation scientists. Analytical techniques like HPLC and NMR are essential for quality control, as emphasized in peer-reviewed journals. Searches for "HPLC methods for chiral esters" or "NMR characterization of pyrazole derivatives" underscore the need for detailed analytical protocols.

In conclusion, CAS No. 2227727-63-9 represents a promising candidate for next-generation pharmaceutical intermediates, combining structural novelty with synthetic practicality. Its alignment with green chemistry principles and relevance to drug discovery pipelines ensure sustained academic and commercial attention. Future research may explore its applications in biocatalysis or polymeric materials, further expanding its utility.